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Nicotine is highly toxic, particularly in its pure form, and can be fatal if swallowed or absorbed through the

skin [1]. The table below summarizes the primary hazards and immediate first-aid responses.

Hazard
Route

Symptoms Immediate First Aid Measures

Inhalation N/A Move person to fresh air [1].

Skin
Contact

Rapid absorption
possible [1]

Wash gently with plenty of water. Remove contaminated
clothing immediately [1].

Eye
Contact

Irritation, potential for
damage [2]

Rinse cautiously with water for several minutes. Remove
contact lenses if possible. Continue rinsing [1].

Ingestion Can be fatal [1] Immediately call a poison center or physician. Rinse
mouth [1].

Personal Protective Equipment (PPE)

The required PPE depends directly on the concentration of nicotine being handled. The following table

provides concentration-based guidance [2].
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Concentration Range Eye Protection Gloves Respirator / Ventilation

1 - 100 mg/mL Required Optional Not Required

101 - 250 mg/mL Required Required Optional

251+ mg/mL Required Required Required

Additional Notes on PPE:

Eyes: Safety glasses are essential as nicotine can cause blindness and is absorbed more efficiently
through the eyes than skin [2].

Gloves: Nitrile gloves are recommended to prevent skin contact [3].
Apron & Ventilation: A nitrile apron and respirator or high-speed ventilation are advised for

concentrations above 250 mg/mL [2].

Safe Handling and Storage Procedures

General Handling:

Workspace: Handle in a well-ventilated area [3]. For high concentrations, work within a chemical

fume hood or biosafety cabinet [2].
Procedure: Have a clear, written procedure for all operations. Perform transfers over a contained tray

to manage spills.
Hygiene: Never eat, drink, or smoke in areas where nicotine is handled. Wash hands thoroughly after

handling [1].

Storage:

Store nicotine in a cool, dry place, away from direct sunlight and heat sources [3].

Keep containers tightly sealed to prevent leakage and absorption of moisture from the air
(deliquescence) [1].

Security: Store in a locked poisons cabinet and keep out of reach of children and pets [3] [1].

Spill Response and Disposal

Spill Response:
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Ventilate the area [1].

Don appropriate PPE based on the concentration, including gloves, eye protection, and potentially a
respirator and apron [2].

Contain and wipe up the spill using absorbent materials.
Place all waste in a sealed bag or container [1].

Wash the spill site after material pickup is complete [1].

Disposal:

Dispose of all nicotine waste according to applicable federal, state, and local regulations [1].

Consult your organization's environmental health and safety department for specific approved
methods.

Experimental Protocols: General Handling Workflow

For your experimental design, the following workflow diagram outlines a standard procedure for safely

handling nicotine, such as when preparing sample solutions. This assumes you are working with a liquid

nicotine concentrate.
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Start Nicotine Handling Procedure

Don Appropriate PPE
(Refer to PPE Table)

Prepare Workspace
(Ventilation, Containment)

Inspect Nicotine Bottle
(Seal, Integrity, Label)

Weigh and Dispense
Nicotine Carefully

Dilute to Target Concentration

Clean Up and Decontaminate

Return Nicotine to Secure Storage

Procedure Complete

Click to download full resolution via product page
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Frequently Asked Questions (FAQs)

Q1: What is the OSHA Permissible Exposure Limit (PEL) for nicotine? The OSHA PEL for nicotine is

0.5 mg/m³ as an 8-hour time-weighted average [1]. Note that OSHA itself recognizes that many of its PELs

are outdated, so consulting other authoritative limits like the NIOSH REL or ACGIH TLV is also

recommended [4].

Q2: How should I handle a small spill of a 100 mg/mL nicotine solution? For a small spill of this

concentration, you must wear safety glasses and gloves [2]. Contain the liquid with absorbent pads, wipe up

the spill, and place all contaminated materials into a sealed bag. Ventilate the area and wash the spill site

after cleanup [1].

Q3: What are the key differences between free-base nicotine and nicotine salts in the lab? Free-base

nicotine is more volatile and provides a stronger sensory "throat hit," while nicotine salts are more stable,

less volatile, and have a lower pH, resulting in a smoother experience [5]. This difference in volatility can

influence inhalation hazard risks during handling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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